Cas no 1868-80-0 (6-Chloro-2,3,4,5-tetrafluorobenzoic acid)

• Product Name: 6-Chloro-2,3,4,5-tetrafluorobenzoic acid
• CAS No: 1868-80-0
• MF: C₇HClF₄O₂
• MW: 228.528255224228
• MDL: MFCD03425889
• CID: 233994
• PubChem ID: 228598
• Update Time: 2025-06-25

6-Chloro-2,3,4,5-tetrafluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,3,4,5-tetrafluorobenzoic acid
• 2-Chloro-3,4,5,6- tetrafluorobenzoic acid
• Benzoic acid,2-chloro-3,4,5,6-tetrafluoro-
• 2,3,4,5-TETRAFLUORO-6-CHLOROBENZOIC ACID
• 2-Chlor-3,4,5,6-tetrafluor-benzoesaeure
• 2-chloro-3,4,5,6-tetrafluoro-benzoic acid
• NSC 21632
• 2-CHLORO-3,4,5,6-TETRAFLUOROBENZOIC ACID
• 6-CHLORO-2,3,4,5-TETRAFLUOROBENZOIC ACID,98%
• Benzoic acid, 2-chloro-3,4,5,6-tetrafluoro-
• SCHEMBL2916433
• 6-Chloro-2,3,4,5-tetrafluorobenzoicacid
• NSC21632
• MFCD03425889
• 2,3,4,5-Tetrafluoro-6-chlorobenzoicacid
• FT-0633888
• 1868-80-0
• DTXSID30281426
• A20074
• FT-0633881
• AKOS015889736
• AC-4005
• FT-0686389
• NSC-21632

• MDL： MFCD03425889
• Inchi： 1S/C7HClF4O2/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10/h(H,13,14)
• InChI Key： FTLLRNYFQGXOTN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C(=O)O)F)F)F)F

Computed Properties

• Exact Mass: 227.96000
• Monoisotopic Mass: 227.9601196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.747±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 89-91 ºC
• Boiling Point: 254.0±35.0 ºC (760 Torr),
• Flash Point: 107.4±25.9 ºC,
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.59460
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

6-Chloro-2,3,4,5-tetrafluorobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 6-Chloro-2,3,4,5-tetrafluorobenzoic acid

6-Chloro-2,3,4,5-Tetrafluorobenzoic Acid (CAS No. 1868-80-0)

The compound 6-Chloro-2,3,4,5-tetrafluorobenzoic acid (CAS No. 1868-80-0) is a highly fluorinated aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with chlorine and four fluorine atoms at specific positions on the benzene ring. The presence of multiple fluorine atoms imparts distinctive electronic and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

6-Chloro-2,3,4,5-tetrafluorobenzoic acid belongs to the class of perfluorinated benzoic acids, which have been extensively studied due to their potential in drug design and material synthesis. Recent studies have highlighted the role of this compound in the development of advanced materials such as high-performance polymers and organic semiconductors. Its high thermal stability and strong electron-withdrawing properties make it an ideal candidate for applications requiring robust chemical frameworks.

One of the most notable aspects of 6-Chloro-2,3,4,5-tetrafluorobenzoic acid is its versatility in chemical reactions. Researchers have demonstrated its ability to participate in various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in organic synthesis. The fluorine atoms on the benzene ring not only enhance the reactivity of the compound but also provide opportunities for fine-tuning the electronic properties of resulting products.

In terms of synthesis, 6-Chloro-2,3,4,5-tetrafluorobenzoic acid can be prepared through a variety of methods. One common approach involves the electrophilic substitution of chlorobenzoic acid derivatives with fluorine-containing reagents under controlled conditions. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis pathways for this compound.

The application of 6-Chloro-2,3,4,5-tetrafluorobenzoic acid extends beyond traditional chemical synthesis into emerging areas such as nanotechnology and biotechnology. For instance, it has been utilized as a building block for constructing self-assembled monolayers (SAMs) on surfaces due to its strong surface interactions. These SAMs find applications in sensors, catalysis, and drug delivery systems.

Moreover, 6-Chloro-2,3,4,5-tetrafluorobenzoic acid has shown promise in medicinal chemistry as a potential lead compound for drug development. Its unique structure allows for interactions with various biological targets while maintaining stability under physiological conditions. Ongoing research is exploring its role as a scaffold for designing inhibitors against key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In conclusion,6-Chloro-2,3,4,5tetrafluorobenzoic acid (CAS No. 1868-80-0) is a multifaceted compound with a wide range of applications across different scientific domains. Its distinctive chemical properties and versatile reactivity continue to drive innovative research directions in chemistry and materials science.